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Compound of Interest

Compound Name: Azinphos-ethyl D10

Cat. No.: B15352227 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data and handling

precautions for Azinphos-ethyl. Specific data for the deuterated form, Azinphos-ethyl D10, is

limited. As the macroscopic chemical and toxicological properties of isotopically labeled

compounds are generally very similar to their non-labeled counterparts, this guide utilizes the

available data for Azinphos-ethyl as a primary reference. Researchers should always consult

the most recent Safety Data Sheet (SDS) provided by the supplier for the specific product in

use.

Chemical and Physical Properties
Azinphos-ethyl is a broad-spectrum organophosphate insecticide.[1][2] It is classified as a

highly hazardous substance by the World Health Organization (WHO).[1][2] The deuterated

form, Azinphos-ethyl D10, is primarily used as an analytical reference standard.

Table 1: Physical and Chemical Properties of Azinphos-ethyl
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Property Value

Molecular Formula C₁₂H₁₆N₃O₃PS₂[3][4]

Molecular Weight 345.38 g/mol [3][4]

Appearance
Colorless, sand-like solid or colorless crystals.

[5]

Melting Point 50 °C / 122 °F[4]

Boiling Point 147 °C / 296.6 °F[4]

Flash Point Not Available[4]

Stability
Thermo-stable, but readily hydrolyzed by alkali.

Relatively stable in acidic media.[6]

Toxicological Information
Azinphos-ethyl is highly toxic to humans and can be fatal if swallowed, inhaled, or absorbed

through the skin.[5][7] It is a neurotoxicant that acts as an acetylcholinesterase inhibitor.[6]

Table 2: Acute Toxicity Data for Azinphos-ethyl

Route of Exposure Species Toxicity Value

Oral Rat LD50: >1,960 mg/kg[8]

Dermal Rabbit LD50: >2,020 mg/kg[8]

Inhalation Rat LC50: >3 mg/L (4-hour)[8]

Signs and Symptoms of Acute Exposure: Exposure to Azinphos-ethyl can lead to a rapid onset

of symptoms associated with organophosphate poisoning, including:

Headache and dizziness[5]

Blurred vision and pinpoint pupils[9]

Sweating, excessive salivation, nausea, and vomiting[5][9]
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Muscle twitching, loss of coordination, and convulsions[5]

In severe cases, respiratory depression, coma, and death can occur.[5]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.

Table 3: GHS Classification for Azinphos-ethyl

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[10]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[10]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[10]

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled[10]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic

life[10]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects[10]

Pictograms:

Danger

Precautionary Statements (selected):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[10]

P270: Do not eat, drink or smoke when using this product.[10]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[10]
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P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[7]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[7]

P501: Dispose of contents/container to an approved waste disposal plant.[7]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risk of exposure to Azinphos-ethyl
D10.

Engineering Controls:

Work with Azinphos-ethyl D10 should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[5]

Where possible, use automated or closed systems for transferring the substance to minimize

direct contact.[5]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[5]

Clothing: A lab coat or chemical-resistant suit should be worn to prevent skin contact.[5]

Eye Protection: Safety glasses with side shields or goggles are mandatory.[5]

Respiratory Protection: If there is a risk of inhalation, a properly fitted respirator approved for

organophosphates should be used.[5]

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong bases.[5]

The storage area should be secure and accessible only to authorized personnel.[7]
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Experimental Workflow and Emergency Procedures
The following diagrams illustrate a general workflow for handling Azinphos-ethyl D10 and the

logical steps for responding to an exposure event.

Receiving and Storage

Preparation of Solutions
(in fume hood)

Experimental Use
(e.g., as analytical standard)

Decontamination of Glassware and Surfaces

Waste Disposal
(as hazardous waste)

Click to download full resolution via product page

Caption: General workflow for handling Azinphos-ethyl D10.
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Potential Exposure Occurs
(Inhalation, Skin Contact, Ingestion, Eye Contact)

Remove from Exposure Source

Decontaminate
(Remove contaminated clothing, wash skin, flush eyes)

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Emergency response procedure for Azinphos-ethyl D10 exposure.

Spill and Waste Disposal
Spill Response:

Evacuate the area immediately.[5]

Wear appropriate PPE, including respiratory protection.[5]

For small spills of solid material, carefully collect the powder to avoid creating dust and place

it in a sealed container for disposal.[9]

Ventilate the area and decontaminate the spill site with a suitable cleaning agent.[5]

Waste Disposal:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15352227?utm_src=pdf-body-img
https://www.benchchem.com/product/b15352227?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2140.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2140.pdf
https://cameochemicals.noaa.gov/chemical/4873
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2140.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containing Azinphos-ethyl D10, including empty containers, contaminated PPE,

and spill cleanup materials, must be disposed of as hazardous waste in accordance with

local, state, and federal regulations.[5] Do not dispose of it in the regular trash or pour it

down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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